1. Home
  2. Product
  3. Main Products
  4. deoxythymidine diphosphate-oleandrose
deoxythymidine diphosphate-oleandrose deoxythymidine diphosphate-oleandrose DTDP-L-oleandrose is a pyrimidine nucleotide-sugar.
Brand Name: Vulcanchem
CAS No.: 130832-66-5
VCID: VC0161585
InChI: InChI=1S/C17H28N2O14P2/c1-8-6-19(17(23)18-16(8)22)13-4-10(20)12(31-13)7-29-34(24,25)33-35(26,27)32-14-5-11(28-3)15(21)9(2)30-14/h6,9-15,20-21H,4-5,7H2,1-3H3,(H,24,25)(H,26,27)(H,18,22,23)/t9-,10-,11-,12+,13+,14+,15-/m0/s1
SMILES: CC1C(C(CC(O1)OP(=O)(O)OP(=O)(O)OCC2C(CC(O2)N3C=C(C(=O)NC3=O)C)O)OC)O
Molecular Formula: C17H28N2O14P2
Molecular Weight: 546.4 g/mol

deoxythymidine diphosphate-oleandrose

CAS No.: 130832-66-5

Main Products

VCID: VC0161585

Molecular Formula: C17H28N2O14P2

Molecular Weight: 546.4 g/mol

deoxythymidine diphosphate-oleandrose - 130832-66-5

CAS No. 130832-66-5
Product Name deoxythymidine diphosphate-oleandrose
Molecular Formula C17H28N2O14P2
Molecular Weight 546.4 g/mol
IUPAC Name [hydroxy-[(2R,4S,5S,6S)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxyphosphoryl] [(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl hydrogen phosphate
Standard InChI InChI=1S/C17H28N2O14P2/c1-8-6-19(17(23)18-16(8)22)13-4-10(20)12(31-13)7-29-34(24,25)33-35(26,27)32-14-5-11(28-3)15(21)9(2)30-14/h6,9-15,20-21H,4-5,7H2,1-3H3,(H,24,25)(H,26,27)(H,18,22,23)/t9-,10-,11-,12+,13+,14+,15-/m0/s1
Standard InChIKey KXTSABXLDGUXAE-BNESJGNISA-N
Isomeric SMILES C[C@H]1[C@@H]([C@H](C[C@H](O1)OP(=O)(O)OP(=O)(O)OC[C@@H]2[C@H](C[C@@H](O2)N3C=C(C(=O)NC3=O)C)O)OC)O
SMILES CC1C(C(CC(O1)OP(=O)(O)OP(=O)(O)OCC2C(CC(O2)N3C=C(C(=O)NC3=O)C)O)OC)O
Canonical SMILES CC1C(C(CC(O1)OP(=O)(O)OP(=O)(O)OCC2C(CC(O2)N3C=C(C(=O)NC3=O)C)O)OC)O
Description DTDP-L-oleandrose is a pyrimidine nucleotide-sugar.
Synonyms deoxythymidine diphosphate-oleandrose
dTDP-oleandrose
PubChem Compound 195671
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19